Cas no 31701-88-9 (Echimidin-N-oxid)

• Product Name: Echimidin-N-oxid
• CAS No: 31701-88-9
• MF: C₂₀H₃₁NO₈
• MW: 413.462046861649
• CID: 2017711
• PubChem ID: 162639084
• Update Time: 2025-04-21

Echimidin-N-oxid Chemical and Physical Properties

Names and Identifiers

• Echimidin-N-oxid
• Genheliosupin
• N-Oxid des Asprumines
• Heliosupine N-oxide
• [(7S,8R)-7-[(Z)-2-methylbut-2-enoyl]oxy-4-oxido-5,6,7,8-tetrahydro-3H-pyrrolizin-4-ium-1-yl]methyl (2R)-2,3-dihydroxy-2-[(1S)-1-hydroxyethyl]-3-methylbutanoate
• 1ST170601
• 31701-88-9

• Inchi： 1S/C20H31NO8/c1-6-12(2)17(23)29-15-8-10-21(27)9-7-14(16(15)21)11-28-18(24)20(26,13(3)22)19(4,5)25/h6-7,13,15-16,22,25-26H,8-11H2,1-5H3/b12-6-/t13-,15-,16+,20-,21?/m0/s1
• InChI Key： KDJGEXAPDZNXSD-QWNUQHEASA-N
• SMILES： O(C(/C(=C\C)/C)=O)[C@H]1CC[N+]2(CC=C(COC([C@@]([C@H](C)O)(C(C)(C)O)O)=O)[C@@H]21)[O-]

Computed Properties

• Exact Mass: 413.20496695g/mol
• Monoisotopic Mass: 413.20496695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives